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Compound of Interest

Compound Name: Tripotassium phosphate

Cat. No.: B147822 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties

of tripotassium phosphate (K₃PO₄). The information is intended to support research,

development, and application activities where this inorganic salt's behavior under varying

thermal conditions is critical. Data is presented in structured tables for clarity and comparative

analysis. Furthermore, detailed experimental protocols, based on established methodologies

for inorganic salts, are provided to guide laboratory investigations.

Core Thermodynamic Data
The thermodynamic properties of anhydrous tripotassium phosphate are fundamental to

understanding its stability, reactivity, and solubility. These values are essential for modeling its

behavior in various systems, including its potential use in drug formulations as a buffering

agent or excipient.
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Property Value Units Notes

Standard Molar

Enthalpy of Formation

(ΔfH⁰)

-1988 to -2005 kJ/mol
For the solid state at

298.15 K.[1][2]

Standard Molar

Entropy (S⁰)
212 J/(mol·K)

For the solid state at

298.15 K.[2]

Gibbs Free Energy of

Formation (ΔGf°)
-1875 kJ/mol

For the anhydrous

compound.[1]

Molar Heat Capacity

at Constant Pressure

(Cp)

165 J/(mol·K)
At 298.15 K for the

solid state.[2]

Specific Heat

Capacity
1.21 J/(g·K) At 25 °C.[1]

Melting Point 1340 - 1380 °C
For the anhydrous

form.[1][2][3]

Density 2.564 g/cm³ At 17 °C.[1][2][3]

Solubility in Water
The solubility of tripotassium phosphate is a critical parameter, particularly in aqueous

systems relevant to pharmaceutical and biotechnological applications. Its high solubility and the

basic nature of its solutions are key characteristics. A 1% aqueous solution of tripotassium
phosphate has a pH of approximately 11.5 to 11.8.[4][5]
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Temperature (°C) Solubility ( g/100 mL of water)

0 79.4[2]

10 88.1[2]

20 90 - 98.5[1][2][3]

25 105.9[2]

30 113.1[2]

40 135.3[2]

60 178.5[2]

Experimental Protocols
While specific, detailed experimental protocols for determining the thermodynamic properties of

tripotassium phosphate are not readily available in the literature, the following are

generalized methodologies based on standard practices for inorganic salts.

Determination of Enthalpy of Solution by Calorimetry
This protocol outlines the use of a simple solution calorimeter to determine the enthalpy of

solution.

Objective: To measure the heat absorbed or released when tripotassium phosphate
dissolves in water.

Materials:

Coffee-cup calorimeter (two nested polystyrene cups with a lid)

Thermometer or digital temperature probe (accurate to ±0.1 °C)

Magnetic stirrer and stir bar

Analytical balance

Deionized water
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Anhydrous tripotassium phosphate

Procedure:

Assemble the coffee-cup calorimeter.

Accurately measure 100.0 mL of deionized water and transfer it to the calorimeter.

Place the lid on the calorimeter and insert the thermometer or temperature probe.

Begin stirring the water and record the temperature at regular intervals (e.g., every 30

seconds) until a stable baseline temperature is established.

Accurately weigh a sample of anhydrous tripotassium phosphate (e.g., 5.00 g).

Add the tripotassium phosphate to the water in the calorimeter, replace the lid, and

continue stirring.

Record the temperature at regular intervals until a new stable temperature is reached or the

temperature begins to return to the baseline.

Plot temperature versus time to determine the change in temperature (ΔT).

Calculate the heat absorbed by the solution (q_soln) using the formula: q_soln = m_soln *

c_soln * ΔT where m_soln is the total mass of the solution and c_soln is the specific heat

capacity of the solution (can be approximated as that of water, 4.184 J/g·°C).

The enthalpy of solution (ΔH_soln) per mole of salt is then calculated, assuming the heat

absorbed by the calorimeter is negligible.

Measurement of Heat Capacity by Differential Scanning
Calorimetry (DSC)
DSC is a powerful technique for determining the heat capacity of materials.

Objective: To measure the heat capacity of solid tripotassium phosphate as a function of

temperature.
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Materials:

Differential Scanning Calorimeter (DSC)

Hermetic aluminum pans and lids

Anhydrous tripotassium phosphate powder

Reference material with a known heat capacity (e.g., sapphire)

Procedure:

Calibrate the DSC instrument according to the manufacturer's instructions.

Accurately weigh a small sample of anhydrous tripotassium phosphate (typically 5-10 mg)

into a DSC pan and hermetically seal it.

Prepare an empty, sealed pan as a reference.

Place the sample pan and the reference pan into the DSC cell.

Run a temperature program that includes a baseline segment, a heating segment at a

constant rate (e.g., 10 °C/min) over the desired temperature range, and a final isothermal

segment.

Perform a run with the reference material (e.g., sapphire) under the same conditions.

Perform a run with an empty pan (baseline).

The heat capacity of the sample is calculated from the difference in heat flow between the

sample, the reference, and the baseline runs.

Determination of Solubility by the Shake-Flask Method
This is a standard method for determining the equilibrium solubility of a compound.

Objective: To determine the solubility of tripotassium phosphate in water at a specific

temperature.
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Materials:

Constant temperature water bath or incubator

Screw-capped vials or flasks

Analytical balance

Filtration apparatus (e.g., syringe filters)

Analytical method for quantifying phosphate concentration (e.g., ion chromatography,

spectrophotometry)

Deionized water

Anhydrous tripotassium phosphate

Procedure:

Add an excess amount of anhydrous tripotassium phosphate to a series of vials.

Add a known volume of deionized water to each vial.

Securely cap the vials and place them in a constant temperature bath set to the desired

temperature.

Agitate the vials (e.g., using a shaker) for an extended period (e.g., 24-48 hours) to ensure

equilibrium is reached.

After equilibration, allow the vials to stand undisturbed in the temperature bath for a sufficient

time for the undissolved solid to settle.

Carefully withdraw a sample of the supernatant, ensuring no solid particles are included. It is

crucial to filter the sample immediately using a filter pre-equilibrated at the experimental

temperature.

Accurately dilute the filtered sample to a concentration within the analytical range of the

chosen quantification method.
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Determine the concentration of phosphate in the diluted sample.

Calculate the original concentration in the saturated solution to determine the solubility at

that temperature.

Logical Workflow for Thermodynamic Property
Determination
The following diagram illustrates the logical workflow from experimental determination to the

application of thermodynamic data for tripotassium phosphate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b147822?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Determination

Data Analysis & Calculation

Core Thermodynamic Properties

Application in R&D

Calorimetry

Enthalpy of Solution
& Formation

Differential Scanning
Calorimetry (DSC)

Heat Capacity (Cp)

Solubility Experiments
(Shake-Flask Method)

Solubility Curve
(g/100mL vs. Temp)

ΔH

ΔG

ΔS Cp Solubility

Thermodynamic Modeling

Drug Formulation
(e.g., Buffering)

Process Development
& Optimization

Click to download full resolution via product page

Workflow for Thermodynamic Property Determination and Application.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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